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Compound of Interest

Compound Name: 3PO

Cat. No.: B2857296

L  Get Quote

For Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and use of a stock solution of 3-(3-pyridinyl)-1-(4-pyridinyl)-2-propen-1-one (3PO) in dimethyl
sulfoxide (DMSO). 3PO is a known inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-
biphosphatase 3 (PFKFB3), a key regulator of glycolysis. These guidelines are intended to
ensure accurate and reproducible experimental results.

Data Presentation

Table 1: Properties of 3PO

Property Value

Molecular Formula C14H10N20

Molecular Weight 222.24 g/mol

CAS Number 13329-37-8

Appearance Crystalline solid

Solubility Soluble in organic solvents such as DMSO
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Table 2: Recommended Storage Conditions for 3PO Stock Solution (in DMSO)

Storage Temperature Duration Notes

Aliquot to avoid repeated
-20°C Up to 3 months
freeze-thaw cycles.

Recommended for longer-term
-80°C Up to 6 months storage. Aliquot to avoid

repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
3PO in DMSO

This protocol describes the preparation of a 10 mM stock solution of 3PO in DMSO. This is a
commonly used concentration for in vitro studies.

Materials:

3PO (solid powder)

o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

o Sterile, nuclease-free pipette tips

o Vortex mixer

e Sonicator (optional, but recommended)

o Water bath (optional)

Procedure:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b2857296?utm_src=pdf-body
https://www.benchchem.com/product/b2857296?utm_src=pdf-body
https://www.benchchem.com/product/b2857296?utm_src=pdf-body
https://www.benchchem.com/product/b2857296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Determine the required mass of 3PO:

o Use the following formula to calculate the mass of 3PO needed to prepare the desired
volume of a 10 mM stock solution: Mass (g) = Desired Concentration (mol/L) x Desired
Volume (L) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 mol/L) stock solution: Mass (g) =
0.01 mol/L x 0.001 L x 222.24 g/mol = 0.0022224 g = 2.22 mg

e Weigh the 3PO:

o In a clean, sterile environment (e.g., a chemical fume hood or a clean bench), carefully
weigh out the calculated mass of 3PO powder using a calibrated analytical balance.

o Transfer the weighed powder into a sterile microcentrifuge tube or vial.
e Add DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the 3PO powder. For
the example above, add 1 mL of DMSO.

e Dissolve the 3PO:

o Tightly cap the tube and vortex the solution vigorously for 1-2 minutes to facilitate
dissolution.

o If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.

o If precipitation persists, gently warm the solution in a 37°C water bath for a few minutes
and then vortex or sonicate again.[1] Ensure the solution is completely clear before use.

e Storage:
o Once the 3P0 is completely dissolved, the stock solution is ready for use.

o For storage, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.

Protocol 2: Use of 3PO Stock Solution in Cell Culture
Experiments

This protocol provides a general guideline for diluting the 3PO stock solution for use in cell
culture applications. The final concentration of 3PO will depend on the specific cell type and
experimental design.

Materials:

10 mM 3PO stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile pipette tips

Cell culture plates with seeded cells
Procedure:
e Thaw the 3PO Stock Solution:
o Thaw a single aliquot of the 10 mM 3PO stock solution at room temperature.
o Prepare Intermediate Dilutions (if necessary):

o Itis often necessary to perform serial dilutions of the stock solution in cell culture medium
to achieve the desired final concentrations.

o For example, to prepare a 100 uM working solution from a 10 mM stock, you can perform
a 1:100 dilution (e.g., add 1 pL of 10 mM stock to 99 uL of sterile medium).

o Treat the Cells:

o Add the appropriate volume of the diluted 3PO solution to the cell culture wells to achieve
the desired final concentration.
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o For example, to achieve a final concentration of 10 puM in a well containing 1 mL of
medium, add 1 pL of the 10 mM stock solution.

o Important: Ensure that the final concentration of DMSO in the cell culture medium does
not exceed a level that is toxic to your specific cell line. Typically, a final DMSO
concentration of 0.1% to 0.5% is well-tolerated by most cell lines.[2]

¢ Include a Vehicle Control:

o ltis crucial to include a vehicle control in your experiment. This control should consist of
cells treated with the same volume of DMSO as the 3PO-treated cells, diluted in the same
manner. This will account for any effects of the solvent on the cells.

Mandatory Visualizations
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Caption: TGF-B1/SMAD signaling pathway influenced by 3PO.
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Caption: NF-kB signaling pathway and the inhibitory effect of 3PO.
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Caption: General experimental workflow for using 3PO in cell culture.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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